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Compound of Interest

Compound Name: 2-Bromo-1,4-dichlorobenzene

Cat. No.: B150605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-1,4-dichlorobenzene (CAS No: 1435-50-3), a halogenated aromatic compound. The

information is compiled for use in research, chemical synthesis, and drug development

applications. This document summarizes key physical data in a structured format and outlines

the standard experimental methodologies for their determination.

Core Physical and Chemical Properties
2-Bromo-1,4-dichlorobenzene is an aryl halide. Its identity and fundamental properties are

summarized below.
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Property Value

Chemical Structure C₆H₃BrCl₂

IUPAC Name 2-bromo-1,4-dichlorobenzene

CAS Number 1435-50-3

Molecular Formula C₆H₃BrCl₂[1][2]

Molecular Weight 225.89 g/mol [3]

Appearance

Crystals, powder, or crystalline powder;

Colorless to cream to pale brown or light yellow

solid.[1][4]

Melting Point 30.0-37.0 °C[1][2]

32-36 °C (lit.)

Boiling Point 79 - 80 °C (at 1 torr)

Density
Experimental data not readily available in

literature.

Solubility
Insoluble in water; Soluble in organic solvents

such as ethanol and acetone.

Flash Point 113 °C (235.4 °F) - closed cup

InChI Key OVXVQBCRONSPDC-UHFFFAOYSA-N[1][2]

SMILES Clc1ccc(Cl)c(Br)c1

Experimental Protocols
The determination of the physical properties listed above is crucial for confirming the identity

and purity of 2-Bromo-1,4-dichlorobenzene. Below are detailed methodologies for key

experimental procedures.

Melting Point Determination
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The melting point is a critical indicator of a compound's purity. Pure crystalline solids exhibit a

sharp melting range (typically 0.5-1.0°C), which becomes depressed and broadened by

impurities. The capillary tube method is standard.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered 2-Bromo-1,4-
dichlorobenzene is packed into a capillary tube, sealed at one end, to a height of 1-2 cm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is placed in a heating apparatus, such as a

Thiele tube containing mineral oil or an electrically heated metal block (e.g., Mel-Temp

apparatus).

Heating: The apparatus is heated slowly and steadily, at a rate of approximately 2°C per

minute, as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T1) and the

temperature at which the entire sample becomes a clear liquid (T2) are recorded. The

melting range is reported as T1-T2.

Purity Check: For purity assessment, a mixed melting point test can be performed. The

unknown sample is mixed with a pure standard of 2-Bromo-1,4-dichlorobenzene. If there is

no depression or broadening of the melting range, the unknown sample is considered pure.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. Since this compound is a solid at room temperature, its boiling point is

typically measured under reduced pressure to prevent decomposition.

Methodology (Capillary Method):

Sample Preparation: A few drops of molten 2-Bromo-1,4-dichlorobenzene are placed into a

small fusion tube.
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Capillary Inversion: A capillary tube, sealed at one end, is placed (open end down) into the

fusion tube containing the liquid sample.

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a Thiele tube

or an aluminum block.

Heating and Observation: The apparatus is heated slowly. The temperature is noted when a

rapid and continuous stream of bubbles emerges from the inverted capillary's open end. This

indicates that the vapor pressure of the liquid has surpassed the external pressure.

Cooling and Measurement: Heating is discontinued. The temperature at which the liquid

begins to re-enter the capillary tube is recorded as the boiling point. At this temperature, the

vapor pressure inside the capillary equals the external pressure.

Solubility Determination
Solubility tests provide insight into the polarity of a molecule and help in selecting appropriate

solvents for reactions, extractions, and purification (crystallization). The general principle "like

dissolves like" is applied.

Methodology:

Solvent Selection: A range of solvents with varying polarities is chosen (e.g., water, ethanol,

acetone, diethyl ether, hexane).

Procedure: Approximately 25 mg of 2-Bromo-1,4-dichlorobenzene is placed in a small test

tube.

Solvent Addition: 0.75 mL of the selected solvent is added in small portions. After each

addition, the test tube is shaken vigorously.

Observation: The compound is classified as "soluble" if it dissolves completely, "partially

soluble" if some solid remains, and "insoluble" if it does not appear to dissolve at all.

Interpretation: As a relatively non-polar molecule, 2-Bromo-1,4-dichlorobenzene is

expected to be insoluble in polar solvents like water but soluble in non-polar organic

solvents.
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Logical Workflow Visualization
The following diagram illustrates a logical workflow for the physical characterization and

identification of an unknown solid organic compound, such as 2-Bromo-1,4-dichlorobenzene.
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Workflow for Physical Characterization of an Unknown Solid
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Workflow for Physical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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